p-Toluidine

Specification

• Description: p-Toluidine is an aromatic amine. It can be detected in the water samples by homogeneous liquid-liquid extraction followed by ion mobility spectrometry (HLLE-IMS).; p-Toluidine undergoes oxidative coupling reaction with catecholamine to form an orange water-soluble dye during flow injection-spectrophotometric determination of catecholamine drugs.; P-toluidine is a colorless solid. Melting point 44°C (111°F). Specific gravity 1.046. Vapor heavier than air. Produces toxic oxides of nitrogen during combustion. May be absorbed through the skin. Used in dyes, and in organic chemical manufacturing.; P-toluidine is an aminotoluene in which the amino substituent is para to the methyl group.
• CAS No.: 106-49-0
• Molecular Formula: C7H9N; C6H4CH3NH2; C7H9N
• Molecular Weight: 107.15 g/mol
• IUPAC Name: 4-methylaniline
• Standard InChI: InChI=1S/C7H9N/c1-6-2-4-7(8)5-3-6/h2-5H,8H2,1H3
• Standard InChI Key: RZXMPPFPUUCRFN-UHFFFAOYSA-N
• Impurities: m-Toluidine < 0.5% w/w, o-Toluidine < 0.5% w/w, water 0.1 - 0.2% w/w
• SMILES: CC1=CC=C(C=C1)N
• Canonical SMILES: CC1=CC=C(C=C1)N
• Boiling Point: 393 °F at 760 mm Hg (USCG, 1999); 200.4 °C; 200 °C; 393°F
• Colorform: Lustrous plates or leaflets; White solid; Colorless leaflets
• Flash Point: 188 °F (USCG, 1999); 190 °F (88 °C) (closed cup); 87 °C c.c.; 188°F
• Melting Point: 112.1 °F (USCG, 1999); 43.7 °C; 43.6 °C; 44-45 °C; 112°F; 111°F